Cas no 2229244-95-3 (3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229244-95-3
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• CID: 6428637
• PubChem ID: 165884181
• Update Time: 2025-10-28

3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-5-carboxylic acid
• 2229244-95-3
• 3-(1-{[(tert-butoxy)carbonyl](methyl)amino}ethyl)-1,2-oxazole-5-carboxylic acid
• EN300-2007010

• Inchi： 1S/C12H18N2O5/c1-7(8-6-9(10(15)16)19-13-8)14(5)11(17)18-12(2,3)4/h6-7H,1-5H3,(H,15,16)
• InChI Key： ZLYFRQQDKWAQHS-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C1C=C(C(=O)O)ON=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 270.12157168g/mol
• Monoisotopic Mass: 270.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-5-carboxylic acid

Research Brief on 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-5-carboxylic acid (CAS: 2229244-95-3)

In recent years, the compound 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-5-carboxylic acid (CAS: 2229244-95-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

The compound, characterized by its oxazole core and tert-butoxycarbonyl (Boc) protected amine, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role as a building block in the development of protease inhibitors and kinase modulators, particularly in targeting diseases such as cancer and inflammatory disorders. The Boc group provides stability during synthetic processes, making it a preferred choice for multi-step organic transformations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a multi-step route involving condensation and cyclization reactions. The researchers reported a yield of 78% under optimized conditions, emphasizing the compound's scalability for industrial applications. Furthermore, the study explored its derivatization into novel analogs, some of which exhibited promising inhibitory activity against specific cancer cell lines, with IC50 values in the low micromolar range.

Another key area of research involves the compound's potential as a precursor for PET (positron emission tomography) tracer development. A recent preprint on bioRxiv detailed its radiolabeling with fluorine-18, yielding a tracer with high specificity for tumor-associated antigens. This advancement could pave the way for non-invasive diagnostic tools in oncology, addressing the need for more precise imaging techniques.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. A 2024 review in ACS Chemical Biology pointed out issues such as moderate aqueous solubility and metabolic instability, which could limit its direct therapeutic use. However, structural modifications, including the introduction of polar substituents, are being actively investigated to overcome these limitations.

In conclusion, 3-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-5-carboxylic acid represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover its potential, particularly in targeted therapy and diagnostic imaging. Future studies should focus on improving its drug-like properties while expanding its utility in novel therapeutic areas.